Cas no 946247-69-4 (N'-(4-chlorophenyl)methyl-N-2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethylethanediamide)

• Product Name: N'-(4-chlorophenyl)methyl-N-2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethylethanediamide
• CAS No: 946247-69-4
• MF: C₁₉H₂₂ClN₃O₂S
• MW: 391.914882183075
• CID: 5957459
• PubChem ID: 16932338
• Update Time: 2025-11-01

N'-(4-chlorophenyl)methyl-N-2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(4-chlorophenyl)methyl-N-2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethylethanediamide
• Ethanediamide, N1-[(4-chlorophenyl)methyl]-N2-[2-(1-pyrrolidinyl)-2-(3-thienyl)ethyl]-
• 946247-69-4
• N-[(4-chlorophenyl)methyl]-N'-(2-pyrrolidin-1-yl-2-thiophen-3-ylethyl)oxamide
• N1-(4-chlorobenzyl)-N2-(2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethyl)oxalamide
• F2392-1247
• AKOS024646070
• N'-[(4-chlorophenyl)methyl]-N-[2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethyl]ethanediamide

• Inchi： 1S/C19H22ClN3O2S/c20-16-5-3-14(4-6-16)11-21-18(24)19(25)22-12-17(15-7-10-26-13-15)23-8-1-2-9-23/h3-7,10,13,17H,1-2,8-9,11-12H2,(H,21,24)(H,22,25)
• InChI Key： UQUKDJJZDWBVQO-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=C(Cl)C=C1)(=O)C(NCC(N1CCCC1)C1C=CSC=1)=O

Computed Properties

• Exact Mass: 391.1121258g/mol
• Monoisotopic Mass: 391.1121258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 89.7Ų

Experimental Properties

• Density: 1.311±0.06 g/cm3(Predicted)
• pka: 12.09±0.46(Predicted)

Additional information on N'-(4-chlorophenyl)methyl-N-2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethylethanediamide

Professional Introduction to Compound with CAS No. 946247-69-4 and Product Name: N'-(4-chlorophenyl)methyl-N-2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethylethanediamide

The compound with the CAS number 946247-69-4 and the product name N'-(4-chlorophenyl)methyl-N-2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethylethanediamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. Its unique structural features, characterized by a combination of aromatic rings, heterocyclic moieties, and functional groups, contribute to its potential therapeutic applications.

Recent studies have highlighted the importance of N'-(4-chlorophenyl)methyl-N-2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethylethanediamide in the development of novel drug candidates. The presence of a 4-chlorophenyl group in its structure suggests that it may interact with biological targets in a manner similar to other chlorinated aromatic compounds known for their pharmacological properties. This structural motif has been widely explored in medicinal chemistry due to its ability to modulate enzyme activity and receptor binding.

The pyrrolidin-1-yl moiety is another key feature of this compound, which is commonly found in bioactive molecules. Pyrrolidine derivatives are known for their role in various pharmacological processes, including neurotransmitter modulation and anti-inflammatory effects. The integration of this group into the molecular framework of N'-(4-chlorophenyl)methyl-N-2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethylethanediamide enhances its potential as a lead compound for further drug development.

The thiophen-3-yl group adds another layer of complexity to the compound's structure, contributing to its unique chemical properties. Thiophene derivatives are widely recognized for their biological activities, including antifungal, antibacterial, and anticancer effects. The synergistic interaction between the 4-chlorophenyl, pyrrolidin-1-yl, and thiophen-3-yl moieties in N'-(4-chlorophenyl)methyl-N-2-(pyrrolidin-1-yl)-2-(thiophen-3-yl)ethylethanediamide may result in enhanced pharmacological efficacy compared to individual components.

Current research in the field of medicinal chemistry has demonstrated that compounds with similar structural motifs exhibit significant potential in treating various diseases. For instance, studies have shown that molecules containing chlorinated aromatic rings can inhibit the activity of enzymes involved in cancer progression. Similarly, pyrrolidine derivatives have been investigated for their role in modulating neurotransmitter systems, which could be beneficial in treating neurological disorders.

The development of N'-(4-chlorophenyl)methyl-N-2-(pyrrolidin-1-y)-2-(thiophen-3-y)ethylethanediamide as a potential drug candidate is part of a broader effort to discover novel therapeutics with improved efficacy and reduced side effects. The compound's unique structure suggests that it may interact with multiple biological targets, providing a rationale for its use in combination therapy approaches. Such strategies are increasingly recognized as effective in overcoming drug resistance and improving patient outcomes.

In conclusion, the compound with CAS number 946247-69-4 and the product name N'-(4-chlorophenyl)methyl-N'-2(pyrrolidin-l-y)-2(thiophen--3-y)ethylethanediarnide represents a promising candidate for further pharmaceutical development. Its structural features, including the presence of 4-chlorophenyl, pyrrolidin-l-y, and thiophene--3-y moieties, make it an attractive molecule for exploring new therapeutic avenues. Continued research into this compound and its derivatives is expected to yield valuable insights into disease mechanisms and lead to the development of novel treatments.